Cas no 2228285-24-1 (tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate)

Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate is a specialized carbamate derivative featuring both an amino and difluoropropyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, while the 4-chlorophenyl moiety contributes to structural diversity. The presence of the 1,1-difluoropropyl segment offers unique electronic and steric properties, potentially improving binding affinity in target molecules. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other bioactive molecules. Its well-defined reactivity and compatibility with standard coupling conditions make it a practical choice for multi-step synthetic routes.
tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate structure
2228285-24-1 structure
Product Name:tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate
CAS No:2228285-24-1
MF:C14H19ClF2N2O2
MW:320.762669801712
CID:6455087
PubChem ID:165682035
Update Time:2025-05-19

tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate
    • EN300-1871089
    • tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
    • 2228285-24-1
    • Inchi: 1S/C14H19ClF2N2O2/c1-13(2,3)21-12(20)19-9-4-5-11(15)10(8-9)14(16,17)6-7-18/h4-5,8H,6-7,18H2,1-3H3,(H,19,20)
    • InChI Key: FXHAXSCKXBUYBC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1C(CCN)(F)F)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 320.1103119g/mol
  • Monoisotopic Mass: 320.1103119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1871089-0.05g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
0.05g
$1296.0 2023-09-18
Enamine
EN300-1871089-0.1g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
0.1g
$1357.0 2023-09-18
Enamine
EN300-1871089-0.25g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
0.25g
$1420.0 2023-09-18
Enamine
EN300-1871089-0.5g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
0.5g
$1482.0 2023-09-18
Enamine
EN300-1871089-1.0g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
1g
$1543.0 2023-06-01
Enamine
EN300-1871089-2.5g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
2.5g
$3025.0 2023-09-18
Enamine
EN300-1871089-5.0g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
5g
$4475.0 2023-06-01
Enamine
EN300-1871089-10.0g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
10g
$6635.0 2023-06-01
Enamine
EN300-1871089-1g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
1g
$1543.0 2023-09-18
Enamine
EN300-1871089-5g
tert-butyl N-[3-(3-amino-1,1-difluoropropyl)-4-chlorophenyl]carbamate
2228285-24-1
5g
$4475.0 2023-09-18

Additional information on tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate

Introduction to Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate (CAS No. 2228285-24-1)

Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228285-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a chlorophenyl moiety, and a difluoropropyl side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate involve sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the difluoropropyl group into the molecular structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This feature makes the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel carbamate-based therapeutics due to their ability to modulate various biological pathways. Research studies have demonstrated that carbamates can act as potent inhibitors of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The specific arrangement of functional groups in Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate suggests potential applications in these areas, particularly in the design of small-molecule drugs that target aberrant signaling pathways.

One of the most compelling aspects of this compound is its structural versatility, which allows for further chemical modifications to optimize its pharmacological properties. For instance, the presence of both an amino group and a carbamate functionality provides multiple sites for derivatization, enabling the creation of analogs with tailored biological activities. Such flexibility is crucial in modern drug design, where the ability to fine-tune molecular structures can significantly impact drug efficacy and safety.

The chlorophenyl ring in the molecule is another key feature that contributes to its potential therapeutic value. Chlorinated aromatic compounds are well-documented for their role in pharmaceuticals, often serving as pharmacophores that enhance binding interactions with biological targets. The combination of a chlorophenyl moiety with a difluoropropyl side chain may confer additional advantages, such as improved solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These findings support the hypothesis that this carbamate derivative may have therapeutic potential in conditions where these pathways are dysregulated.

The tert-butyl group, while primarily known for its steric hindrance effects that can influence molecular conformation and binding affinity, also contributes to the overall stability of the compound. This stability is particularly important during storage and transportation, ensuring that the compound remains intact and bioactive until it reaches its intended application.

In conclusion, Tert-butyl N-3-(3-amino-1,1-difluoropropyl)-4-chlorophenylcarbamate (CAS No. 2228285-24-1) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, combined with its predicted biological activities, make it an attractive molecule for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new insights into the pharmacological properties of carbamates and related compounds, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.